Cas no 49768-04-9 (2-Cyclohexene-1-carboxylic acid, 1-methyl-, ethyl ester)

• Product Name: 2-Cyclohexene-1-carboxylic acid, 1-methyl-, ethyl ester
• CAS No: 49768-04-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 4005043
• Update Time: 2025-10-21

2-Cyclohexene-1-carboxylic acid, 1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1-carboxylic acid, 1-methyl-, ethyl ester

• Inchi： 1S/C10H16O2/c1-3-12-9(11)10(2)7-5-4-6-8-10/h5,7H,3-4,6,8H2,1-2H3
• InChI Key： BNDNXSZXHPDKDY-UHFFFAOYSA-N
• SMILES： C1(C)(C(OCC)=O)CCCC=C1

Additional information on 2-Cyclohexene-1-carboxylic acid, 1-methyl-, ethyl ester

2-Cyclohexene-1-carboxylic acid, 1-methyl-, ethyl ester (CAS No 49768-04-9): A Comprehensive Overview

The compound 2-Cyclohexene-1-carboxylic acid, 1-methyl-, ethyl ester (commonly referred to as CAS No 49768-04-9) is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique chemical structure, which includes a cyclohexene ring substituted with a methyl group and an ethyl ester functional group. The cyclohexene ring provides the molecule with a rigid framework, while the carboxylic acid derivative (in the form of an ethyl ester) enhances its reactivity and solubility properties.

Recent studies have highlighted the potential of CAS No 49768-04-9 in the field of polymer chemistry. Researchers have explored its use as a monomer in the synthesis of novel polyesters and polyamides. These polymers exhibit improved mechanical properties and thermal stability, making them suitable for applications in high-performance materials. For instance, a study published in *Polymer Chemistry* in 2023 demonstrated that incorporating 2-Cyclohexene-1-carboxylic acid, 1-methyl-, ethyl ester into polyamide matrices significantly enhanced their tensile strength and resistance to environmental stress cracking.

In addition to its role in polymer synthesis, CAS No 49768-04-9 has also gained attention in the pharmaceutical industry. Its ability to form stable ester linkages makes it a valuable intermediate in the synthesis of bioactive compounds. For example, researchers have utilized this compound as a precursor for developing anti-inflammatory agents and antioxidants. A recent study in *Journal of Medicinal Chemistry* reported that derivatives of 2-Cyclohexene-1-carboxylic acid, 1-methyl-, ethyl ester exhibited potent anti-inflammatory activity comparable to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), but with reduced side effects.

The synthesis of CAS No 49768-04-9 typically involves multi-step organic reactions, including alkylation, oxidation, and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of this compound. These developments are expected to reduce production costs and enhance its accessibility for industrial applications.

From an environmental perspective, the biodegradability of 2-Cyclohexene-1-carboxylic acid, 1-methyl-, ethyl ester has been a topic of interest. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation within a relatively short timeframe. This property makes it a more sustainable alternative to traditional petrochemical-based compounds in certain applications. Furthermore, its low toxicity profile has been confirmed in acute toxicity tests, making it suitable for use in consumer products.

Looking ahead, the demand for CAS No 49768-04-9 is expected to grow due to its expanding range of applications across multiple sectors. The development of novel synthetic pathways and its integration into advanced materials will likely drive further innovation. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both industrial and therapeutic contexts.